Cas no 89185-28-4 (Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 8-chloro-)
![Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 8-chloro- structure](https://ossimg.kuujia.com/scimg/89500/89185-28-4x500.png)
89185-28-4 structure
Product Name:Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 8-chloro-
CAS No:89185-28-4
MF:C8H5ClO
MW:152.577701330185
CID:609573
PubChem ID:2753091
Update Time:2025-04-19
Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 8-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 8-chloro-
- 8-chlorobicyclo[4.2.0]octa-1,3,5-trien-7-one
- 89185-28-4
- DTXSID30372964
- AKOS004907974
-
- Inchi： 1S/C8H5ClO/c9-7-5-3-1-2-4-6(5)8(7)10/h1-4,7H
- InChI Key： HHAIFLAITVAIKP-UHFFFAOYSA-N
- SMILES： ClC1C(C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 152.0028925g/mol
- Monoisotopic Mass: 152.0028925g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 17.1Ų
Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 8-chloro- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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